Cas no 1422062-20-1 (2,8-diazaspiro[3.5]nonan-3-one)

• Product Name: 2,8-diazaspiro[3.5]nonan-3-one
• CAS No: 1422062-20-1
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD23378266
• CID: 4603385
• PubChem ID: 121229477
• Update Time: 2024-11-04

2,8-diazaspiro[3.5]nonan-3-one Chemical and Physical Properties

Names and Identifiers

• 2,6-diazaspiro[3.5]nonan-1-one
• 2,8-diazaspiro[3.5]nonan-3-one
• SCHEMBL25049547
• SB50929
• DB-392115
• SY346731
• CS-0446059
• PS-16164
• P18250
• 1422062-20-1
• MFCD23378266

• MDL： MFCD23378266
• Inchi： 1S/C7H12N2O/c10-6-7(5-9-6)2-1-3-8-4-7/h8H,1-5H2,(H,9,10)
• InChI Key： DZXVNBLZCZAFLL-UHFFFAOYSA-N
• SMILES： C1(=O)C2(CCCNC2)CN1

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 41.1Ų